Cas no 71675-63-3 (sodium cyano(formyl)azanide)

• Product Name: sodium cyano(formyl)azanide
• CAS No: 71675-63-3
• MF: C₂HN₂NaO
• MW: 92.0319106578827
• MDL: MFCD03428333
• CID: 568691
• PubChem ID: 44147404
• Update Time: 2025-07-08

sodium cyano(formyl)azanide Chemical and Physical Properties

Names and Identifiers

• Formamide, N-cyano-,sodium salt (9CI)
• N-CYANOFORMAMIDE SODIUM SALT
• sodium,cyano(formyl)azanide
• EINECS 275-830-1
• sodium cyano(formyl)azanide
• 71675-63-3
• AKOS006277551
• N-Cyanoformamide, sodium salt
• sodium;cyano(formyl)azanide
• EN300-25618119

• MDL： MFCD03428333
• Inchi： 1S/C2H2N2O.Na/c3-1-4-2-5;/h2H,(H,4,5);/q;+1/p-1
• InChI Key： NKUIHGRTFRNKEU-UHFFFAOYSA-M
• SMILES： [Na+].O=C[N-]C#N

Computed Properties

• Exact Mass: 91.99870
• Monoisotopic Mass: 91.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9A^2

Experimental Properties

• PSA: 44.10000
• LogP: 0.02608

Additional information on sodium cyano(formyl)azanide

Sodium Cyano(formyl)azanide: A Comprehensive Overview

Sodium cyano(formyl)azanide, with the CAS number 71675-63-3, is a chemical compound that has garnered significant attention in various fields of chemistry and materials science. This compound is a derivative of cyano(formyl)azanide, which belongs to the broader class of azanides. The term "cyano(formyl)azanide" refers to the specific functional groups present in the molecule, where the azanide group (-N^-) is attached to both a cyano group (CN) and a formyl group (CHO). The sodium salt form of this compound is particularly notable for its unique chemical properties and applications.

The structure of sodium cyano(formyl)azanide is characterized by its azanide core, which is highly nucleophilic due to the presence of a negatively charged nitrogen atom. This nucleophilicity makes it a valuable reagent in organic synthesis, particularly in reactions involving electrophilic substrates. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, researchers have demonstrated that sodium cyano(formyl)azanide can efficiently facilitate the formation of pyrrole derivatives under mild reaction conditions.

In addition to its role in organic synthesis, sodium cyano(formyl)azanide has been explored for its potential in materials science. The compound exhibits interesting electronic properties due to the conjugation between the azanide and adjacent functional groups. This property has led to investigations into its use as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Recent advancements in MOF synthesis have shown that sodium cyano(formyl)azanide can serve as a versatile building block, enabling the construction of porous materials with tailored functionalities.

The synthesis of sodium cyano(formyl)azanide typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of formamide with cyanogen under specific thermal conditions, followed by deprotonation using a strong base such as sodium hydroxide. The resulting product is then purified through techniques such as recrystallization or chromatography to ensure high purity. Recent research has focused on optimizing these synthetic routes to enhance yield and reduce costs, making this compound more accessible for industrial applications.

From an environmental perspective, sodium cyano(formyl)azanide has been studied for its potential impact on ecosystems. While it is not classified as a hazardous substance under standard regulations, its handling and disposal must still adhere to best practices to minimize environmental risks. Recent studies have explored the biodegradation pathways of this compound, revealing that it undergoes rapid microbial degradation under aerobic conditions. These findings underscore its suitability for use in sustainable chemical processes.

In terms of safety considerations, sodium cyano(formyl)azanide exhibits low toxicity when handled appropriately. However, like many chemicals, it requires proper storage and handling to prevent exposure risks. Occupational safety guidelines recommend using personal protective equipment (PPE), such as gloves and goggles, when working with this compound. Recent advancements in chemical safety protocols have further emphasized the importance of training personnel on hazard communication standards to ensure safe handling practices.

Looking ahead, sodium cyano(formyl)azanide holds promising potential for future innovations across multiple disciplines. Its unique chemical properties make it an ideal candidate for exploring novel synthetic pathways and material designs. Ongoing research continues to uncover new applications for this compound, solidifying its position as an important tool in modern chemistry.